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Abstract
PFI-6 is a potent and selective chemical probe for the YEATS domain of Mixed Lineage

Leukemia Translocated To 1 (MLLT1/ENL) and 3 (MLLT3/AF9).[1][2][3][4] As a critical tool in

epigenetic research, understanding its solubility and proper handling is paramount for

reproducible and accurate experimental outcomes. This document provides detailed application

notes on the solubility of PFI-6 in various solvents and a step-by-step protocol for the

preparation of stock solutions.

PFI-6 Solubility
PFI-6 exhibits high solubility in dimethyl sulfoxide (DMSO), which is the recommended solvent

for preparing concentrated stock solutions. Conversely, it is insoluble in aqueous solutions and

ethanol. It is crucial to use fresh, anhydrous DMSO for dissolution, as hygroscopic (moisture-

absorbing) DMSO can significantly reduce the solubility of PFI-6.[3][5]

Table 1: Solubility of PFI-6 in Common Laboratory Solvents
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Solvent Solubility Concentration

Molar
Equivalent
(MW: 391.42
g/mol )

Notes

DMSO Soluble up to 78 mg/mL ~199.27 mM

Use of fresh,

anhydrous

DMSO is highly

recommended.

[1][3]

Soluble 2 mg/mL ~5.11 mM

Sonication and

gentle warming

may be required.

[5]

Soluble up to 10 mM -

Recommended

concentration for

stock solutions.

[6]

Water Insoluble - - [1][3]

Ethanol Insoluble - - [1][3]

Experimental Protocols
Preparation of a Concentrated PFI-6 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM PFI-6 stock solution in DMSO.

Materials:

PFI-6 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Vortex mixer

Sonicator (optional)

Protocol:

Equilibrate PFI-6: Allow the vial of PFI-6 powder to reach room temperature before opening

to prevent condensation of moisture.

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the required

mass of PFI-6:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 391.42 g/mol * 1000 mg/g = 3.9142 mg

Weigh PFI-6: Carefully weigh out the calculated amount of PFI-6 powder and transfer it to a

sterile vial.

Add DMSO: Add the desired volume of anhydrous DMSO (in this case, 1 mL) to the vial

containing the PFI-6 powder.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. If necessary, sonicate the solution in a water bath for short intervals to aid

dissolution. Gentle warming can also be applied.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage of Stock Solutions:

Long-term (up to 1 year): Store at -80°C.[1]

Short-term (up to 1 month): Store at -20°C.[1][7]

It is recommended to use aliquots within 6 months when stored at -80°C and within 1 month

when stored at -20°C to ensure optimal activity.[7]
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Visualizations
Experimental Workflow for PFI-6 Stock Solution
Preparation

Workflow for PFI-6 Stock Solution Preparation
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Caption: Workflow for preparing PFI-6 stock solutions.

PFI-6 Mechanism of Action in the MLLT1/3 Signaling
Pathway
PFI-6 is a selective inhibitor of the YEATS domain of MLLT1 and MLLT3.[1][2][3][4] These

proteins are components of large transcriptional regulatory complexes, such as the Super

Elongation Complex (SEC). The YEATS domain recognizes and binds to acetylated lysine

residues on histone tails, a key step in recruiting the complex to chromatin and promoting

transcriptional elongation. By binding to the YEATS domain, PFI-6 competitively inhibits this

interaction, leading to the downregulation of target gene expression, which is implicated in

certain cancers like acute leukemia.

PFI-6 Inhibition of MLLT1/3 Signaling Pathway
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Caption: PFI-6 inhibits the MLLT1/3 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.selleck.co.jp/products/pfi-6.html
https://condensates.com/publications/the-intrinsically-disordered-proteins-mllt3-af9-and-mllt1-enl-multimodal-transcriptional-switches-with-roles-in-normal-hematopoiesis-mll-fusion-leukemia-and-kidney-cancer/
https://www.selleckchem.com/products/pfi-6.html
https://pubmed.ncbi.nlm.nih.gov/37944866/
https://pubmed.ncbi.nlm.nih.gov/37944866/
https://www.medchemexpress.com/pfi-6.html
https://www.eubopen.org/sites/www.eubopen.org/files/chemical-probes/EUbOPEN_ProbeSheet_PFI6_v1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8695629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8695629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8695629/
https://www.benchchem.com/product/b10821041#pfi-6-solubility-and-preparation-of-stock-solutions
https://www.benchchem.com/product/b10821041#pfi-6-solubility-and-preparation-of-stock-solutions
https://www.benchchem.com/product/b10821041#pfi-6-solubility-and-preparation-of-stock-solutions
https://www.benchchem.com/product/b10821041#pfi-6-solubility-and-preparation-of-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10821041?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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